Cas no 21499-66-1 (Bruceine D)

• Product Name: Bruceine D
• CAS No: 21499-66-1
• MF: C₂₀H₂₆O₉
• MW: 410.415047168732
• MDL: MFCD31744549
• CID: 276599
• PubChem ID: 441788
• Update Time: 2025-04-19

Bruceine D Chemical and Physical Properties

Names and Identifiers

• bruceine D
• Picras-3-ene-2,16-dione,13,20-epoxy-1,11,12,14,15-pentahydroxy-, (1b,11b,12a,15b)-
• BRUCEIND
• NSC 318801
• (1beta,11beta,12alpha,15beta)-13,20-Epoxy-1,11,12,14,15-pentahydroxypicras-3-ene-2,16-dione
• AK105056
• (1R,2R,6S,8R,13S,14S,17R)-2,3,12,15,16-Pentahydroxy-9,13,17-trimethyl-5,18-dioxapentacyclo[12.5.0.01
• Brucein D
• (1R,2R,13S,17R)-2,3,12,15,16-pentahydroxy-9,13,17-trimethyl-5,18-dioxapentacyclo[12.5.0.01,6.02,17.0
• CHEMBL4759543
• (1R,2R,3R,6R,8S,12S,13S,14R,15R,16S,17R)-2,3,12,15,16-Pentahydroxy-9,13,17-trimethyl-5,18-dioxapentacyclo[12.5.0.01,6.02,17.08,13]nonadec-9-ene-4,11-dione
• (1beta,11beta,12alpha,15beta)-1,11,12,14,15-pentahydroxy-13,20-epoxypicras-3-ene-2,16-dione
• C08752
• CHEBI:68931
• BruceineD
• 21499-66-1
• HY-N3014
• CS-0022968
• Q27104959
• AC1L9BNP
• (1R,2S,3R,3aR,3a1R,4R,6aR,7aS,11S,11aS,11bR)-1,2,3a,4,11-pentahydroxy-3,8,11a-trimethyl-1,2,3,3a,4,7,7a,11,11a,11b-decahydro-5H-3,3a1-(epoxymethano)dibenzo[de,g]chromene-5,10(6aH)-dione
• AKOS037515227
• CHEMBL477693
• (1R,2R,3R,6R,8S,12S,13S,14R,15R,16S,17S)-2,3,12,15,16-pentahydroxy-9,13,17-trimethyl-5,18-dioxapentacyclo[12.5.0.01,6.02,17.08,13]nonadec-9-ene-4,11-dione
• Picras-3-ene-2,16-dione, 13,20-epoxy-1,11,12,14,15-pentahydroxy-, (1beta,11beta,12alpha,15beta)-
• 5H-3,11c-beta-(Epoxymethano)phenanthro(10,1-bc)pyran-5,10(6a-beta-H)-dione, 1,2,3,3a,4,7,7a-alpha,11,11a,11b-alpha-decahydro-1-beta,2-alpha,3a-beta,4-beta,11-beta-pentahydroxy-3-alpha,8,11a-beta-trimethyl-, (-)-
• Biouceine D
• Yadanziolide C
• (1R,2R,3R,6R,8S,12S,13S,15R,16S,17R)-2,3,12,15,16-pentahydroxy-9,13,17-trimethyl-5,18-dioxapentacyclo[12.5.0.0^{1,6.0^{2,17.0^{8,13]nonadec-9-ene-4,11-dione
• FT-0775535
• DTXSID30944105
• 2,3,12,15,16-pentahydroxy-9,13,17-trimethyl-5,18-dioxapentacyclo[12.5.0.01,6.02,17.08,13]nonadec-9-ene-4,11-dione
• BCP23741
• NSC318801
• NSC-318801
• 1,11,12,14,15-Pentahydroxy-13,20-epoxypicras-3-ene-2,16-dione
• DA-51435
• Bruceine D

• MDL： MFCD31744549
• Inchi： 1S/C20H26O9/c1-7-4-9(21)13(23)17(2)8(7)5-10-19-6-28-18(3,14(24)11(22)12(17)19)20(19,27)15(25)16(26)29-10/h4,8,10-15,22-25,27H,5-6H2,1-3H3/t8-,10+,11+,12+,13+,14-,15-,17-,18+,19+,20+/m0/s1
• InChI Key： JBDMZGKDLMGOFR-KQSRGDCESA-N
• SMILES： O1C[C@@]23[C@H]4C[C@H]5C(C)=CC([C@H]([C@]5(C)[C@H]2[C@H]([C@@H]([C@]1(C)[C@@]3([C@H](C(=O)O4)O)O)O)O)O)=O

Computed Properties

• Exact Mass: 410.15800
• Monoisotopic Mass: 410.15768240 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 29
• Rotatable Bond Count: 0
• Complexity: 855
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 7
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.4
• Topological Polar Surface Area: 154
• Molecular Weight: 410.4

Experimental Properties

• Color/Form: Powder
• Density: 1.60
• Melting Point: 294-295 ºC
• Boiling Point: 661.3℃/760mmHg
• Flash Point: 235.8±25.0 °C
• PSA: 153.75000
• LogP: -1.95320

Bruceine D Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：4 ° C, protect from light * in solvent: -80 ° C, 6 months- 20 ° C, 1 month (protect from light)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Quassinoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene lactones Quassinoids
• Diterpenoids